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Compound of Interest

Compound Name: 4-Amino-2-bromobenzoic acid

Cat. No.: B018961 Get Quote

Essential Safety and Handling Guide for 4-Amino-2-
bromobenzoic Acid
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides essential, immediate safety and

logistical information for handling 4-Amino-2-bromobenzoic acid (CAS No: 2486-52-4),

including operational and disposal plans.

Chemical and Physical Properties

Property Value

Molecular Formula C₇H₆BrNO₂

Molecular Weight 216.03 g/mol

Appearance Solid, powder

Solubility
Slightly soluble in hot water. Soluble in alcohol

and ether.[1]

Hazard Identification and Personal Protective Equipment (PPE)

4-Amino-2-bromobenzoic acid is harmful if swallowed, in contact with skin, or if inhaled. It is

also known to cause skin, eye, and respiratory irritation.[2][3] Adherence to proper PPE
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protocols is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or Neoprene gloves are

recommended for handling 4-

Amino-2-bromobenzoic acid.

Always inspect gloves for

integrity before use and

change them immediately if

contaminated. For prolonged

contact or when handling

solutions, consider double-

gloving.

Eye Protection Safety goggles

Chemical splash goggles that

meet ANSI Z87.1 standards

are required to protect against

dust particles and splashes.[4]

Face Protection Face shield

A face shield should be worn in

conjunction with safety

goggles when there is a

significant risk of splashing,

such as when preparing

solutions or during vigorous

agitation.[4]

Body Protection Laboratory coat

A fully buttoned lab coat,

preferably chemical-resistant,

must be worn to protect the

skin from accidental contact.[4]

Respiratory Protection NIOSH-approved respirator All handling of the solid

compound should be

performed in a certified

chemical fume hood to prevent

inhalation of dust.[3][5] If a

fume hood is not available or

engineering controls are

insufficient, a NIOSH-approved
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respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.

Foot Protection Closed-toe shoes

Fully enclosed shoes,

preferably made of a chemical-

resistant material, are

mandatory in the laboratory.[4]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural workflow for safely handling 4-Amino-2-
bromobenzoic acid in a laboratory setting.
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Safe Handling Workflow for 4-Amino-2-bromobenzoic Acid

Preparation

Handling

Cleanup and Disposal

Post-Handling

Designate and Prepare Work Area
(Chemical Fume Hood)

Gather All Necessary Materials
(Chemical, Spatulas, Glassware, Waste Containers)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Solid Chemical in Fume Hood

Proceed to Handling

Prepare Solution (if applicable)
(Add solid to solvent slowly)

Conduct Experiment

Decontaminate Work Surfaces and Equipment

Experiment Complete

Segregate and Label Hazardous Waste

Dispose of Waste via Licensed Contractor

Doff PPE in Correct Order

Cleanup Complete

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of 4-Amino-2-bromobenzoic acid.
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Detailed Experimental Protocols
Handling Powdered 4-Amino-2-bromobenzoic Acid:

Engineering Controls: All manipulations of the powdered form of 4-Amino-2-bromobenzoic
acid must be conducted in a certified chemical fume hood to minimize inhalation exposure.

[3][5]

Personal Protective Equipment (PPE): Before handling, don all required PPE as outlined in

the table above.

Weighing: Use a tared weigh boat or glassware to accurately measure the desired amount of

the chemical. Handle the container with care to avoid generating dust.

Transfer: Use a spatula to transfer the solid. Avoid pouring the powder directly, as this can

create airborne dust.

Cleanup: After handling, decontaminate the spatula and the weighing area with an

appropriate solvent (e.g., ethanol) and paper towels. Dispose of the contaminated paper

towels as solid hazardous waste.

Preparing Solutions of 4-Amino-2-bromobenzoic Acid:

Engineering Controls: Solution preparation should also be carried out in a chemical fume

hood.

PPE: Wear the appropriate PPE, including a face shield over safety goggles, due to the

increased risk of splashing.

Procedure: Slowly add the pre-weighed 4-Amino-2-bromobenzoic acid to the solvent in a

suitable container (e.g., beaker or flask). Do not add the solvent to the solid to prevent

splashing.

Mixing: Use a magnetic stirrer or gentle manual swirling to dissolve the solid. If necessary,

gentle heating can be applied as it is slightly soluble in hot water.[1]

Storage: Clearly label the container with the chemical name, concentration, date, and

appropriate hazard symbols. Store in a cool, dry, and well-ventilated area away from
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incompatible materials such as strong oxidizing agents.[3]

Disposal Plan
Proper disposal of 4-Amino-2-bromobenzoic acid and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Workflow

Waste Disposal Workflow for 4-Amino-2-bromobenzoic Acid

Waste Generation

Waste Collection and Labeling

Storage and Disposal

Contaminated Solids
(Gloves, Weigh Boats, Paper Towels)

Designated Solid Hazardous Waste Container

Unused/Waste Solutions

Designated Halogenated Organic Liquid Waste Container

Contaminated Sharps
(Needles, Pipette Tips)

Puncture-Resistant Sharps Container

Label all containers with:
'Hazardous Waste'

Chemical Name
Date

Store in a Designated, Secure, and Ventilated Area

Arrange for Pickup by a Licensed
Hazardous Waste Disposal Contractor
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Caption: Step-by-step waste segregation and disposal workflow.

Disposal Protocol:

Waste Identification: All materials contaminated with 4-Amino-2-bromobenzoic acid are

considered hazardous waste.

Segregation:

Solid Waste: Place contaminated items such as gloves, weigh boats, and paper towels

into a designated, clearly labeled hazardous waste container for halogenated organic

solids.

Liquid Waste: Collect unused solutions or reaction mixtures containing 4-Amino-2-
bromobenzoic acid in a dedicated, sealed, and properly labeled container for

halogenated organic liquid waste. Do not mix with non-halogenated waste.[6]

Sharps: Dispose of any contaminated sharps (e.g., needles, broken glassware) in a

puncture-resistant sharps container.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "4-Amino-2-bromobenzoic acid," and the date of accumulation.

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Do not dispose of this chemical down the drain or in regular trash.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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